Cas no 1217680-69-7 ((+)-2-Amino-6-propionamido-d3-tetrahydrobenzothiazole)

• Product Name: (+)-2-Amino-6-propionamido-d3-tetrahydrobenzothiazole
• CAS No: 1217680-69-7
• MF: C₁₀H₁₅N₃OS
• MW: 228.329085588455
• CID: 4552422
• PubChem ID: 46780353
• Update Time: 2025-05-20

(+)-2-Amino-6-propionamido-d3-tetrahydrobenzothiazole Chemical and Physical Properties

Names and Identifiers

• (+)-2-Amino-6-propionamido-d3-tetrahydrobenzothiazole
• N-[(6R)-2-amino-4,5,6,7-tetrahydro-1,3-benzothiazol-6-yl]-3,3,3-trideuteriopropanamide
• 1217680-69-7

• Inchi： 1S/C10H15N3OS/c1-2-9(14)12-6-3-4-7-8(5-6)15-10(11)13-7/h3,5,7,10,13H,2,4,11H2,1H3,(H,12,14)/i1D,2D2
• InChI Key： XCKTVIZGRNFWRE-APAIHEESSA-N
• SMILES： S1C2=CC(NC(=O)C([2H])([2H])C[2H])=CCC2NC1N

Computed Properties

• Exact Mass: 228.11241352g/mol
• Monoisotopic Mass: 228.11241352g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 96.2Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.3±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 502.9±39.0 °C at 760 mmHg
• Flash Point: 257.9±27.1 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

(+)-2-Amino-6-propionamido-d3-tetrahydrobenzothiazole Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Additional information on (+)-2-Amino-6-propionamido-d3-tetrahydrobenzothiazole

Introduction to (+)-2-Amino-6-propionamido-d3-tetrahydrobenzothiazole (CAS No. 1217680-69-7)

(+)-2-Amino-6-propionamido-d3-tetrahydrobenzothiazole (CAS No. 1217680-69-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, is a valuable candidate for various therapeutic applications. The incorporation of deuterium atoms (d3) in its structure adds an additional layer of complexity and stability, making it particularly interesting for drug development.

The chemical structure of (+)-2-Amino-6-propionamido-d3-tetrahydrobenzothiazole consists of a tetrahydrobenzothiazole core, an amino group, and a propionamido moiety, with the deuterium atoms strategically placed to enhance its pharmacological properties. The presence of deuterium can significantly affect the metabolic stability and pharmacokinetic profile of the compound, potentially leading to improved therapeutic outcomes.

Recent studies have highlighted the potential of (+)-2-Amino-6-propionamido-d3-tetrahydrobenzothiazole in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic effects. These properties are attributed to its ability to modulate key signaling pathways involved in inflammation and pain perception.

In addition to its anti-inflammatory and analgesic activities, (+)-2-Amino-6-propionamido-d3-tetrahydrobenzothiazole has also been investigated for its potential as an antiviral agent. Studies conducted by a team at the National Institutes of Health (NIH) have demonstrated that this compound can effectively inhibit the replication of several viral strains, including those responsible for influenza and herpes simplex virus (HSV). The mechanism of action involves interfering with viral entry and replication processes, making it a promising candidate for antiviral therapy.

The pharmacokinetic properties of (+)-2-Amino-6-propionamido-d3-tetrahydrobenzothiazole have been extensively studied to optimize its therapeutic potential. Research published in the European Journal of Pharmaceutical Sciences has shown that the deuterium substitution significantly enhances the metabolic stability of the compound, leading to prolonged plasma half-life and improved bioavailability. This is particularly important for developing drugs that require sustained therapeutic effects over extended periods.

Clinical trials are currently underway to evaluate the safety and efficacy of (+)-2-Amino-6-propionamido-d3-tetrahydrobenzothiazole in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated with minimal side effects, paving the way for further clinical development. These trials are crucial for determining the optimal dosing regimens and identifying any potential adverse reactions.

The synthetic route for producing (+)-2-Amino-6-propionamido-d3-tetrahydrobenzothiazole has been optimized to ensure high yields and purity. A multi-step synthesis involving selective deuteration and functional group manipulation has been developed by researchers at leading pharmaceutical companies. This process not only ensures the consistent production of high-quality material but also allows for large-scale manufacturing, which is essential for commercialization.

In conclusion, (+)-2-Amino-6-propionamido-d3-tetrahydrobenzothiazole (CAS No. 1217680-69-7) represents a promising compound with diverse therapeutic applications. Its unique chemical structure, enhanced metabolic stability, and favorable pharmacokinetic properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is poised to play a significant role in advancing medical treatments for various conditions.